Cas no 519059-10-0 (Benzeneacetonitrile, 5-amino-2-fluoro- (9CI))

Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) is a fluorinated aromatic nitrile compound with the molecular formula C8H7FN2. This specialty chemical features both an amino (–NH2) and a fluoro (–F) substituent on the benzene ring, along with a cyano (–CN) functional group attached to the methylene bridge. The presence of these reactive moieties makes it a versatile intermediate for pharmaceutical and agrochemical synthesis. The electron-withdrawing fluoro group enhances the compound's stability and influences its reactivity in electrophilic substitution reactions. Its amino group allows for further derivatization, such as diazotization or condensation reactions. The nitrile functionality offers potential for conversion to carboxylic acids, amides, or heterocyclic systems. This compound is particularly valuable in medicinal chemistry for constructing fluorinated bioactive molecules, where the fluorine atom can improve metabolic stability and bioavailability. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) structure
519059-10-0 structure
Product name:Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)
CAS No:519059-10-0
MF:C8H7FN2
MW:150.152984857559
MDL:MFCD03094343
CID:936081
PubChem ID:2737691

Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)
    • (5-Amino-2-fluorophenyl)acetonitrile
    • (5-Amino-2-fluoro-phenyl)-acetonitrile
    • 519059-10-0
    • DB-273974
    • SB37475
    • BENZENEACETONITRILE, 5-AMINO-2-FLUORO-
    • AKOS027409009
    • MFCD03094343
    • 2-(5-amino-2-fluorophenyl)acetonitrile
    • 5-Amino-2-fluorophenylacetonitrile
    • CS-0453242
    • SCHEMBL21408346
    • MDL: MFCD03094343
    • Inchi: InChI=1S/C8H7FN2/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5H,3,11H2
    • InChI Key: CIECFZFULXKRTJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1N)CC#N)F

Computed Properties

  • Exact Mass: 150.05932639g/mol
  • Monoisotopic Mass: 150.05932639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų
  • XLogP3: 1

Benzeneacetonitrile, 5-amino-2-fluoro- (9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1004865-1g
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
1g
$1115 2024-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0109-50mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 96%
50mg
¥2605.69 2025-01-21
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0109-500mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 96%
500mg
3383.69CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
15R0109-1g
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 96%
1g
¥8726.45 2025-01-21
eNovation Chemicals LLC
Y1004865-100mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
100mg
$285 2025-02-20
eNovation Chemicals LLC
Y1004865-5g
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
5g
$4475 2025-02-20
eNovation Chemicals LLC
Y1004865-250mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
250mg
$455 2025-02-20
eNovation Chemicals LLC
Y1004865-100mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
100mg
$285 2025-02-27
eNovation Chemicals LLC
Y1004865-1g
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
1g
$1115 2025-02-27
eNovation Chemicals LLC
Y1004865-50mg
(5-Amino-2-fluoro-phenyl)-acetonitrile
519059-10-0 95%
50mg
$215 2025-02-20

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(CAS:519059-10-0)Benzeneacetonitrile, 5-amino-2-fluoro- (9CI)
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